Cas no 1373350-57-2 (1,5-Dibromo-1-(2-fluorophenyl)-2-pentanone)

• Product Name: 1,5-Dibromo-1-(2-fluorophenyl)-2-pentanone
• CAS No: 1373350-57-2
• MF: C₁₁H₁₁Br₂FO
• MW: 338.010845422745
• CID: 2085778
• Update Time: 2023-11-19

1,5-Dibromo-1-(2-fluorophenyl)-2-pentanone Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-1-(2-fluorophenyl)-2-pentanone
• 1,5-Dibromo-1-(2-fluorophenyl)-pentan-2-one
• CID 87429045
• 1,5-dibromo-1-(2-fluorophenyl)pentan-2-one
• Prasugrel-001
• Prasugrel impurity 6/1,5-Dibromo-1-(2-fluorophenyl)-2-pentanone
• 2-Pentanone, 1,5-dibromo-1-(2-fluorophenyl)-
• Prasugrel Bromo Opened Ring Impurity

• Inchi： 1S/C11H11Br2FO/c12-7-3-6-10(15)11(13)8-4-1-2-5-9(8)14/h1-2,4-5,11H,3,6-7H2
• InChI Key： IZIMFGUEKSOQNI-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1F)C(CCCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.688±0.06 g/cm3(Predicted)
• Boiling Point: 345.8±37.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Methanol (Slightly)

1,5-Dibromo-1-(2-fluorophenyl)-2-pentanone Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes